Cas no 88070-16-0 (Ethanone, 1-[9-(acetyloxy)-3-methoxy-8-fluoranthenyl]-)

• Product name: Ethanone, 1-[9-(acetyloxy)-3-methoxy-8-fluoranthenyl]-
• CAS No: 88070-16-0
• MF: C₂₁H₁₆O₄
• MW: 332.349346160889
• CID: 646343
• PubChem ID: 71411102

Ethanone, 1-[9-(acetyloxy)-3-methoxy-8-fluoranthenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[9-(acetyloxy)-3-methoxy-8-fluoranthenyl]-
• (9-acetyl-4-methoxyfluoranthen-8-yl) acetate
• 88070-16-0
• 9-ACETYL-4-METHOXYFLUORANTHEN-8-YL ACETATE
• DTXSID90830737

• Inchi： InChI=1S/C21H16O4/c1-11(22)16-9-17-13-5-4-6-15-19(24-3)8-7-14(21(13)15)18(17)10-20(16)25-12(2)23/h4-10H,1-3H3
• InChI Key： PRGPBNULPDCARE-UHFFFAOYSA-N
• SMILES： CC(=O)C1=C(C=C2C3=C4C(=C(C=C3)OC)C=CC=C4C2=C1)OC(=O)C

Computed Properties

• Exact Mass: 332.10485899g/mol
• Monoisotopic Mass: 332.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6Ų